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Compound of Interest

Compound Name:
2-(Piperidin-4-yl)benzamide

hydrochloride

CAS No.: 2140866-82-4

Cat. No.: B2409300

Get Quote

Executive Summary
2-(Piperidin-4-yl)benzamide is a bifunctional scaffold frequently utilized in medicinal chemistry,

particularly in the design of PARP inhibitors and GPCR ligands. Its physicochemical behavior is

dominated by the piperidine secondary amine, which dictates solubility and ionization at

physiological pH.

Predicted pKa (Base): 9.6 – 10.2 (Piperidine NH)

Predicted pKa (Acid): > 15 (Amide NH – negligible at physiological pH)

Physiological State (pH 7.4): >99% Cationic (Protonated)

Key Structural Feature: The ortho-substitution pattern allows for potential intramolecular

hydrogen bonding between the amide carbonyl and the piperidine nitrogen, influencing

conformational stability and membrane permeability.
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Part 1: Structural Analysis & Theoretical pKa
Chemical Structure & Ionization Sites
The molecule consists of a benzamide core substituted at the ortho (C2) position with a

piperidin-4-yl ring. To understand the ionization, we must decouple the electronic effects of the

two functional groups.

Functional Group Intrinsic pKa (Ref)
Electronic Effect in
Scaffold

Predicted pKa in
Scaffold

Piperidine (2° Amine) ~11.2 (Piperidine)

Inductive (-I): The

benzamide group is

electron-withdrawing,

reducing electron

density on the amine

N. Steric/H-

Bond:Ortho-

placement stabilizes

the protonated form

via H-bonding with the

amide carbonyl.

9.6 – 10.2

Benzamide (1° Amide)

~ -1.5 (O-

protonation)~ 23 (N-

deprotonation)

Neutral at pH 1–14.

Resonance

stabilization prevents

N-protonation.

Neutral

The "Ortho-Effect" and Intramolecular Hydrogen
Bonding
Unlike para-substituted analogs, the ortho (2-position) linkage creates a unique electrostatic

environment.

Conformational Lock: The piperidine ring likely adopts a conformation where the axial or

equatorial NH interacts with the amide oxygen.
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pKa Shift: The formation of an intramolecular hydrogen bond between the protonated

piperidine nitrogen (

) and the amide carbonyl oxygen (

) stabilizes the cationic species. Thermodynamically, this stabilization resists deprotonation,
potentially raising the pKa compared to a meta or para analog, despite the electron-
withdrawing nature of the benzene ring [1].

Visualization: Ionization Equilibrium
The following diagram illustrates the equilibrium between the cationic (dominant at pH 7.4) and

neutral forms.

Physiological pH (7.4)

Cationic Form (pH < 9.6)
(Protonated Piperidine)

Solubility: High

Neutral Form (pH > 10.2)
(Free Base)

Solubility: Low (Lipophilic)

  Deprotonation (Ka)  

Click to download full resolution via product page

Caption: Equilibrium shift of 2-(Piperidin-4-yl)benzamide. At physiological pH, the molecule

exists almost exclusively as a cation.

Part 2: Physiological Relevance (ADME
Implications)
Understanding the ionization state is critical for predicting Absorption, Distribution, Metabolism,

and Excretion (ADME).

Solubility vs. Permeability Trade-off
Solubility (pH 1.2 - 6.8): High. The protonated amine ensures high aqueous solubility in

gastric and early intestinal fluids.
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Permeability (pH 7.4): Moderate to Low. Since >99% of the molecule is ionized at pH 7.4,

passive diffusion across the lipid bilayer is hindered.

Blood-Brain Barrier (BBB): The high pKa suggests poor passive BBB penetration unless

active transport (e.g., choline transporters) is involved or the "cation-π" interaction with the

benzamide ring masks the charge [2].

Speciation Calculation
Using the Henderson-Hasselbalch equation for a weak base:

At pH 7.4 (assuming pKa = 9.8):

Part 3: Experimental Determination Protocols
To validate the theoretical values, Potentiometric Titration is the gold standard method due to

the compound's high solubility in acidic media and lack of distinct UV chromophore changes

upon amine deprotonation.

Protocol: Potentiometric Titration (Gold Standard)
This protocol is designed for a SiriusT3 or Mettler Toledo autotitrator system.

Reagents:

Analyte: >5 mg of pure 2-(Piperidin-4-yl)benzamide (HCl salt preferred for initial solubility).

Titrant: 0.1 M KOH (Carbonate-free, standardized).

Background Electrolyte: 0.15 M KCl (to mimic physiological ionic strength).

Water: Degassed, CO2-free HPLC grade water.

Workflow:

System Calibration: Calibrate pH electrode using 4-point buffer system (pH 1.68, 4.01, 7.00,

10.01) at 25°C.
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Blank Titration: Titrate 0.15 M KCl with 0.1 M HCl and KOH to determine the exact "zero"

point and electrode efficiency.

Sample Preparation: Dissolve 3–5 mg of the compound in 10 mL of 0.15 M KCl. Adjust

starting pH to ~2.0 using 0.1 M HCl.[1]

Note: Starting at acidic pH ensures the piperidine is fully protonated.

Titration Run: Titrate with 0.1 M KOH in 5 µL increments until pH reaches 12.0.

Data Analysis: Plot pH vs. Volume of Titrant. The pKa is the inflection point (half-equivalence

point) of the curve.[2]

Protocol: Cosolvent Extrapolation (For Low Solubility)
If the neutral free base precipitates during titration (visible turbidity), use the Yasuda-

Shedlovsky extrapolation method [3].

Perform titrations in 30%, 40%, and 50% Methanol/Water mixtures.

Determine apparent pKa (

) in each mixture.

Plot

vs.

(dielectric constant).

Extrapolate to

of pure water to find aqueous pKa.

Visualization: Experimental Workflow
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Calculate pKa
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(Yasuda-Shedlovsky Method)

Turbidity Detected
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Caption: Decision tree for accurate pKa determination, accounting for potential solubility issues

of the neutral species.

Part 4: Data Summary & Reference Tables
Table 1: Physicochemical Profile
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Property Value / Description Source/Method

Formula C₁₂H₁₆N₂O Structural Analysis

MW 204.27 g/mol Calculated

pKa (Basic) 9.8 ± 0.4 (Predicted)
Piperidine core + Ortho-

benzamide effect

pKa (Acidic) > 15 Amide N-H (negligible)

LogP ~1.1 Predicted (Neutral form)

LogD (pH 7.4) ~ -1.3
Calculated (Ionized form

dominates)

H-Bond Donors 2 (Amide NH₂, Amine NH) Structural Count

H-Bond Acceptors 2 (Amide C=O, Amine N) Structural Count
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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